Cas no 269731-55-7 (4-Bromo-2-propoxybenzoic acid)

• Product Name: 4-Bromo-2-propoxybenzoic acid
• CAS No: 269731-55-7
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD11619323
• CID: 852383
• Update Time: 2026-04-29

4-Bromo-2-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-propoxybenzoic acid

• MDL： MFCD11619323
• Inchi： InChI=1S/C10H11BrO3/c1-2-5-14-9-6-7(11)3-4-8(9)10(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： RDOBBDKYPTZFCM-UHFFFAOYSA-N
• SMILES： CCCOC1=C(C=CC(=C1)Br)C(=O)O

Computed Properties

• Exact Mass: 257.98900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.53000
• LogP: 2.93610

Additional information on 4-Bromo-2-propoxybenzoic acid

Introduction to 4-Bromo-2-propoxybenzoic acid (CAS No. 269731-55-7)

4-Bromo-2-propoxybenzoic acid, with the chemical formula C₉H₇BrO₄, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention due to its utility in the development of novel therapeutic agents and agrochemicals. Its unique structural features, including a bromine substituent and a propoxy group, make it a valuable building block for further functionalization.

The CAS No. 269731-55-7 uniquely identifies this compound in scientific literature and industrial applications. As an expert in the field, it is essential to highlight the compound's significance in modern chemical biology and medicinal chemistry. The presence of both bromine and propoxy groups provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored biological activities.

In recent years, 4-Bromo-2-propoxybenzoic acid has been extensively studied for its potential in drug discovery. Researchers have leveraged its structural framework to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in synthesizing compounds with anti-inflammatory and anticancer properties. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling applications of 4-Bromo-2-propoxybenzoic acid is in the synthesis of bioactive molecules that interact with biological targets. The propoxy group enhances solubility and bioavailability, making it an attractive moiety for pharmaceutical development. Recent advances in computational chemistry have further facilitated the design of derivatives with improved pharmacokinetic profiles. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can predictably modulate the electronic and steric properties of 4-Bromo-2-propoxybenzoic acid derivatives to achieve desired biological outcomes.

The compound's utility extends beyond pharmaceuticals into the realm of material science. Its ability to participate in polymerization reactions makes it a candidate for developing advanced materials with specific functionalities. For example, researchers have explored its incorporation into polymeric matrices to enhance thermal stability and mechanical strength. These innovations underscore the broad applicability of 4-Bromo-2-propoxybenzoic acid across multiple scientific disciplines.

From a synthetic chemistry perspective, 4-Bromo-2-propoxybenzoic acid offers a unique platform for exploring novel reaction pathways. The combination of bromine and propoxy functionalities allows for diverse synthetic strategies, including halogen-metal exchange reactions and radical-mediated transformations. Such reactions are crucial for constructing complex heterocyclic systems, which are prevalent in many biologically active compounds. The growing interest in green chemistry has also spurred efforts to develop sustainable synthetic routes for 4-Bromo-2-propoxybenzoic acid, emphasizing atom economy and minimal waste generation.

The pharmacological potential of derivatives derived from 4-Bromo-2-propoxybenzoic acid continues to be an area of active investigation. Studies have highlighted its role in modulating enzyme activity and receptor binding affinity. For example, modifications at the propoxy group have been shown to influence metabolic stability and target engagement. These findings align with broader trends in drug discovery, where structure-activity relationships (SAR) are meticulously analyzed to optimize therapeutic efficacy.

In conclusion, 4-Bromo-2-propoxybenzoic acid (CAS No. 269731-55-7) represents a cornerstone compound in modern chemical research. Its multifaceted utility spans from pharmaceutical development to advanced materials science, driven by its versatile structural features. As scientific methodologies evolve, particularly with the integration of artificial intelligence and high-throughput screening technologies, the significance of 4-Bromo-2-propoxybenzoic acid is expected to grow even further. Continued exploration of its derivatives will undoubtedly yield groundbreaking advancements across multiple domains.